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Compound of Interest

Compound Name:
N-(pyridin-2-

ylmethyl)cyclopropanamine

CAS No.: 626210-44-4

Cat. No.: B1269439

Get Quote

Chemoinformatic Profile & Structural Alerts
Before wet-lab screening, we must understand the physicochemical behavior of the molecule.

The structure consists of a basic secondary amine (

) flanked by a pyridine ring and a cyclopropyl group.
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Property Value (Predicted) Implication for Screening

Molecular Weight 148.21 g/mol

Fragment-like; requires high-

concentration screening (10–

100 µM).

cLogP ~1.2 – 1.5
Moderate lipophilicity; likely

good membrane permeability.

TPSA ~25 Å²
High potential for Blood-Brain

Barrier (BBB) penetration.

Structural Alert 1 N-Cyclopropylamine

Critical: Known structural alert

for CYP450 Mechanism-Based

Inhibition (Suicide Substrate).

Structural Alert 2 Pyridine Nitrogen

Potential for heme-iron

coordination (CYP inhibition) or

metalloenzyme binding.

Strategic Directive
Because of the N-cyclopropylamine motif, the primary risk is not lack of potency, but metabolic

toxicity. This group can undergo single-electron transfer (SET) oxidation by CYPs, leading to

ring opening and covalent modification of the heme porphyrin. Therefore, ADME/Tox profiling

must prioritize efficacy screening.

Tier 1: Safety Pharmacology (The "Kill" Step)
Unlike standard cascades that start with efficacy, this scaffold requires immediate safety de-

risking due to the cyclopropylamine warhead.

CYP450 Time-Dependent Inhibition (TDI)
Objective: Determine if the compound irreversibly inactivates CYP enzymes (specifically

CYP2D6 and CYP3A4). Rationale: The cyclopropylamine radical cation can covalently bind to

the CYP active site, permanently disabling the enzyme. This is a "hard stop" for drug

candidates.
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Protocol: IC50 Shift Assay

Incubation: Prepare two parallel reactions with Human Liver Microsomes (HLM).

Set A (-NADPH): Compound + HLM (30 min pre-incubation without cofactor).

Set B (+NADPH): Compound + HLM + NADPH (30 min pre-incubation to allow

inactivation).

Probe Substrate: Add specific CYP substrates (e.g., Midazolam for 3A4) to both sets.

Readout: Measure metabolite formation via LC-MS/MS.

Analysis: Calculate the ratio of IC50 values.

Criterion: A shift > 1.5-fold indicates Mechanism-Based Inhibition (MBI).

hERG Channel Blockade (Cardiotoxicity)
Objective: Assess QT prolongation risk. Rationale: The combination of a basic amine and a

lipophilic aromatic ring (pyridine) fits the pharmacophore for hERG channel blockers. Method:

Automated Patch Clamp (e.g., QPatch or PatchXpress) using CHO cells stably expressing

hERG (

).

Concentration: Screen at 10 µM and 30 µM.

Acceptance: < 20% inhibition at 10 µM is preferred for a fragment of this size.

Tier 2: Primary Target Screening (Fragment
Profiling)
If the compound passes the TDI check, we screen for biological activity. Given its structure, it

mimics histamine and monoamine neurotransmitters.

GPCR "Off-Target" Panel
The pyridine-ethylamine mimic structure suggests affinity for aminergic GPCRs.
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Priority Targets:

Histamine H3 Receptor: (High probability hit; H3 ligands often feature imidazole/pyridine

mimics + basic amines).

Adrenergic

: Common off-target for imidazoline-like structures.

Dopamine D2/D3: Due to the linker length.

Protocol: Radioligand Binding Assay

Format: Competition binding using membrane preparations.

Tracer: [3H]-N-methylhistamine (for H3) or [3H]-Clonidine (for

).

Screening Conc: Single point at 10 µM.

Hit Threshold: > 50% displacement triggers

determination.

Metalloenzyme Screening
The pyridine nitrogen is an efficient ligand for Zinc (

) or Iron (

).

Targets: Matrix Metalloproteinases (MMPs) or Histone Deacetylases (HDACs).

Assay: Fluorogenic substrate cleavage assay.

Visualization of Screening Logic
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The following diagram illustrates the decision matrix for this specific scaffold, prioritizing the

metabolic liability check.

Tier 1: Liability Assessment (Critical)

Tier 2: Target Deconvolution

Compound: N-(pyridin-2-ylmethyl)cyclopropanamine

CYP Time-Dependent Inhibition
(Target: CYP3A4/2D6)
Risk: Suicide Substrate

Structural Alert: N-CPA

hERG Patch Clamp
(Cardiotoxicity)

Basic Amine

Pass Criteria:
Shift < 1.5x & hERG IC50 > 30µM

Aminergic GPCR Panel
(H3, Alpha2, D2)

Pass

Metalloenzyme Screen
(MMPs, HDACs)

Pass

Terminate / Structural Redesign
(Replace Cyclopropyl)

Fail (Toxicophore)

Click to download full resolution via product page

Figure 1: Strategic screening cascade designed to filter metabolic liabilities associated with the

cyclopropylamine moiety before investing in efficacy profiling.

Detailed Experimental Protocol: CYP TDI Assay
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This is the most critical experiment for this compound. A standard IC50 is insufficient; you must

perform the IC50 Shift assay.

Reagents
Microsomes: Pooled Human Liver Microsomes (HLM), 20 mg/mL protein.

Buffer: 100 mM Potassium Phosphate (pH 7.4).

Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4

U/mL G6PDH).

Test Compound: 10 mM stock in DMSO.

Workflow
Preparation: Dilute test compound to 7 concentrations (e.g., 0.1 µM to 50 µM) in buffer. Final

DMSO < 0.1%.

Pre-Incubation (The Shift Step):

Plate A (+NADPH): Mix 180 µL Microsomes + 20 µL Compound + NADPH. Incubate at

37°C for 30 minutes. (Allows mechanism-based inactivation to occur).

Plate B (-NADPH): Mix 180 µL Microsomes + 20 µL Compound + Buffer. Incubate at 37°C

for 30 minutes.

Substrate Addition: After 30 mins, add the CYP-specific probe substrate (e.g., Testosterone

for CYP3A4) and NADPH to both plates.

Reaction: Incubate for 10–20 minutes (linear phase of metabolite formation).

Quench: Stop reaction with ice-cold Acetonitrile containing Internal Standard.

Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Data Interpretation
Calculate the
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for Plate A (shifted) and Plate B (non-shifted).

Result: If

, the compound is a mechanism-based inhibitor.

Action: If positive, the N-cyclopropyl group is likely forming a radical intermediate. The

scaffold must be modified (e.g., methylate the cyclopropyl or replace with isopropyl).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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